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Compound of Interest

Compound Name: Vaborbactam
CAS No.: 1575712-03-6
Cat. No.: B8068821
Get Quote
Introduction

Vaborbactam is a potent, first-in-class, cyclic boronic acid-based beta-lactamase inhibitor. It is
specifically designed to counteract the resistance mechanisms of Gram-negative bacteria that
produce serine -lactamases, particularly the Klebsiella pneumoniae carbapenemase (KPC)
enzymes. When used in combination with a carbapenem antibiotic such as meropenem,
vaborbactam restores its activity against many carbapenem-resistant Enterobacterales (CRE).
This technical guide provides an in-depth overview of the molecular properties, mechanism of
action, and key experimental data related to vaborbactam.

Molecular Profile

Vaborbactam is a white to off-white crystalline solid. Its fundamental molecular characteristics
are summarized below.
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Property Value Source
Molecular Formula C12H16BNOsS [1112113114]
Molecular Weight 297.14 g/mol [11[2][3]
CAS Number 1360457-46-0 [1]

Quantitative Data Summary

The efficacy and pharmacokinetic profile of vaborbactam have been extensively

characterized. The following tables summarize key quantitative data.

ble 1: In Vi hibi -

Target
Enzyme/Organ Parameter Value Notes Source
ism
Class Aand C - Inhibition
Ki 29-110 nM [4]
lactamases constant
0.056 + 0.015
KPC-2 Ki (apparent) [5]
UM
0.050 +£ 0.016
KPC-3 Ki (apparent) [5]
UM
] Meropenem- MIC required to
KPC-producing o
vaborbactam 0.12 pg/mL inhibit 50% of [6]
Enterobacterales )
MICso isolates
) Meropenem- MIC required to
KPC-producing o
vaborbactam 1 pg/mL inhibit 90% of [6]
Enterobacterales i
MICo0 isolates
Concentration for
Mammalian 50% inhibition,
ICso0 >1,000 uM [4]

Serine Proteases

indicating high
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ble 2: P Kineti :

Parameter Value Condition Source
Half-life (t%2) 1.23h Healthy subjects [1]
Volume of Distribution Steady-state in

18.6 L _ [2]
(vd) patients
Renal Clearance 8.9 L/h Mean value [2]
Non-renal Clearance 2.0L/h Mean value [2]

Healthy subjects,
Total Clearance 10.9L/h ) [2]
multiple 2g doses

Mechanism of Action

Vaborbactam's primary mechanism of action is the inhibition of serine -lactamases. These
bacterial enzymes are responsible for the hydrolysis and inactivation of 3-lactam antibiotics.
Vaborbactam, containing a boronic acid moiety, acts as a transition-state analog. It forms a
reversible covalent bond with the active site serine residue of the B-lactamase, effectively
rendering the enzyme inactive. This protective action allows the partner antibiotic, such as
meropenem, to reach its target, the penicillin-binding proteins (PBPs), and exert its bactericidal
effects by inhibiting cell wall synthesis.
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Vaborbactam's mechanism of action in protecting meropenem from -lactamase degradation.

Experimental Protocols
Neutropenic Mouse Thigh Infection Model

This in vivo model is crucial for evaluating the efficacy of antimicrobial agents under conditions

that mimic a compromised immune system.

Objective: To determine the in vivo efficacy of vaborbactam in combination with a partner
antibiotic against a specific bacterial strain.

Protocol:

e Animal Model: Female ICR (CD-1) mice, typically 5-6 weeks old, are used.
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Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal injections of
cyclophosphamide. A common regimen involves two doses: 150 mg/kg administered 4 days
prior to infection and 100 mg/kg administered 1 day before infection.[7][8] This reduces the
neutrophil count to less than 100 cells/mm3.[8]

Infection: A logarithmic-phase culture of the test bacterium (e.g., K. pneumoniae) is
prepared. A specific inoculum size (e.g., 10° to 107 CFU/mL) is injected into the thigh muscle
of each mouse.[7]

Treatment: At a predetermined time post-infection (e.g., 2 hours), treatment with
vaborbactam, the partner antibiotic, the combination, or a vehicle control is initiated. Dosing
regimens are designed to simulate human pharmacokinetic profiles.[9]

Endpoint Analysis: At various time points, including at the start and end of the treatment
period (typically 24 hours), mice are euthanized. The infected thigh muscle is aseptically
removed, weighed, and homogenized in a sterile buffer.

Bacterial Load Quantification: Serial dilutions of the thigh homogenate are plated on
appropriate agar media. After incubation, colony-forming units (CFU) are counted to
determine the bacterial load per gram of tissue. The change in logio CFU/thigh is calculated
to assess the antimicrobial effect.[7][8]

In Vitro Hollow-Fiber Infection Model (HFIM)

The HFIM is a dynamic in vitro system that simulates human pharmacokinetic profiles of one or
more drugs, allowing for the study of pharmacodynamics and the emergence of resistance over
an extended period.

Objective: To evaluate the pharmacokinetic/pharmacodynamic (PK/PD) indices of
vaborbactam and its ability to suppress resistance development.

Protocol:

o System Setup: The HFIM consists of a central reservoir connected to a hollow-fiber
cartridge. The cartridge contains semi-permeable fibers that allow nutrients and drugs to
diffuse freely, while the bacteria are contained in the extracapillary space.
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Inoculation: A high-density bacterial culture is inoculated into the extracapillary space of the
hollow-fiber cartridge.

Pharmacokinetic Simulation: Computer-controlled syringe pumps are used to administer the
drug(s) into the central reservoir, simulating the desired human plasma concentration-time
profiles, including absorption, distribution, metabolism, and elimination phases.[9][10]

Sampling: Samples are collected from the central reservoir and the extracapillary space at
multiple time points over several days.

Analysis: The samples are analyzed to determine the drug concentrations
(pharmacokinetics) and the viable bacterial count (pharmacodynamics). The bacterial
population can also be screened for the emergence of less susceptible isolates.

PK/PD Analysis: The relationship between drug exposure (e.g., AUC/MIC ratio) and the
antibacterial effect (bacterial killing and resistance suppression) is modeled to determine the
PK/PD targets for efficacy. For vaborbactam, the 24-hour free drug AUC to the meropenem-
vaborbactam MIC ratio is a key predictor of efficacy.[9][10]

Enzyme Inhibition Kinetics Assay

Objective: To determine the inhibitory potency (Ki) of vaborbactam against specific 3-
lactamase enzymes.

Protocol:

e Enzyme and Substrate Preparation: Purified recombinant B-lactamase enzyme is prepared.
A chromogenic substrate, such as nitrocefin, whose hydrolysis can be monitored
spectrophotometrically, is used.

o Assay Conditions: The assay is performed in a suitable buffer at a constant temperature.

« Inhibition Measurement: The rate of substrate hydrolysis is measured in the presence of
varying concentrations of vaborbactam.

o Data Analysis: The data are fitted to appropriate enzyme kinetic models (e.g., Michaelis-
Menten with competitive inhibition) to determine the apparent inhibition constant (Kiapp). For
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slow, tight-binding inhibitors like vaborbactam, a two-step binding model is often used to
determine the initial binding affinity (K) and the rate of covalent bond formation (k2).[11]

X-ray Crystallography of Vaborbactam-Enzyme Complex

Objective: To elucidate the three-dimensional structure of vaborbactam bound to a 3-
lactamase enzyme, providing insights into the molecular basis of its inhibitory activity.

Protocol:

Protein Expression and Purification: The target B-lactamase (e.g., KPC-2 or CTX-M-14) is
overexpressed in a suitable host (e.g., E. coli) and purified to high homogeneity.

o Co-crystallization: The purified enzyme is incubated with an excess of vaborbactam to form
the enzyme-inhibitor complex.

o Crystallization Screening: The complex is subjected to a wide range of crystallization
conditions (e.g., varying pH, precipitants, temperature) using techniques such as hanging-
drop or sitting-drop vapor diffusion.

o Crystal Optimization: Conditions that yield initial microcrystals are optimized to obtain larger,
well-diffracting crystals.

o X-ray Diffraction Data Collection: The crystals are cryo-protected and exposed to a high-
intensity X-ray beam. The resulting diffraction pattern is recorded.

o Structure Determination and Refinement: The diffraction data are processed to determine the
electron density map. A molecular model of the complex is built into the electron density and
refined to yield the final high-resolution atomic structure.[11]
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A generalized workflow for the preclinical and clinical development of vaborbactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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